Cas no 88166-25-0 (3-Penten-2-one, 4-[4-(1-methylethyl)cyclohexyl]-)

• Product name: 3-Penten-2-one, 4-[4-(1-methylethyl)cyclohexyl]-
• CAS No: 88166-25-0
• MF: C₁₄H₂₄O
• MW: 208.33976
• CID: 642644
• PubChem ID: 71410402

3-Penten-2-one, 4-[4-(1-methylethyl)cyclohexyl]- Chemical and Physical Properties

Names and Identifiers

• 3-Penten-2-one, 4-[4-(1-methylethyl)cyclohexyl]-
• 4-(4-propan-2-ylcyclohexyl)pent-3-en-2-one
• DTXSID20830083
• 88166-25-0
• 4-[4-(Propan-2-yl)cyclohexyl]pent-3-en-2-one

• Inchi： InChI=1S/C14H24O/c1-10(2)13-5-7-14(8-6-13)11(3)9-12(4)15/h9-10,13-14H,5-8H2,1-4H3
• InChI Key： PQUGQQRQJQMLHM-UHFFFAOYSA-N
• SMILES： CC(C)C1CCC(CC1)C(=CC(=O)C)C

Computed Properties

• Exact Mass: 208.182715385g/mol
• Monoisotopic Mass: 208.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 17.1Ų
• XLogP3: 4.6